4-(5-{[(4-chloro-2-methylphenyl)sulfonyl]amino}-1-methyl-1H-benzimidazol-2-yl)-N-methylbenzamide
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Description
4-(5-{[(4-chloro-2-methylphenyl)sulfonyl]amino}-1-methyl-1H-benzimidazol-2-yl)-N-methylbenzamide is a useful research compound. Its molecular formula is C23H15FN4O5S and its molecular weight is 478.45. The purity is usually 95%.
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Scientific Research Applications
Novel Polyimide Materials
Research into novel polyimides based on flexible diamines, including those with built-in sulfone, ether, and amide structures, showcases the development of thermally stable materials with potential applications in high-performance polymers. Such polymers exhibit significant thermal stability, making them suitable for use in advanced material applications where durability under high temperatures is essential (Mehdipour‐Ataei, Sarrafi, & Hatami, 2004).
Antimicrobial Activity
A series of novel sulfonamides containing 5-chloro-2-hydroxybenzaldehyde or 5-chloro-2-hydroxybenzoic acid scaffolds were synthesized and evaluated for their antimicrobial activity. These compounds demonstrated significant activity against various bacteria and Mycobacterium species, suggesting potential applications in the development of new antimicrobial agents (Krátký, Vinšová, & Volková et al., 2012).
Anticancer Agents
Compounds related to the one have been studied for their pro-apoptotic activities as anticancer agents. Specifically, derivatives of indapamide exhibited significant proapoptotic activity against melanoma cell lines, indicating potential therapeutic applications in cancer treatment. Such studies highlight the ongoing exploration of sulfonamide derivatives in the search for effective anticancer drugs (Yılmaz, Özbaş Turan, & Akbuğa et al., 2015).
Direct Methanol Fuel Cell Applications
Sulfonated polyimides bearing benzimidazole groups have been synthesized and evaluated for their suitability in direct methanol fuel cell applications. These materials exhibited high thermal stability, reasonable mechanical strength, and effective suppression of methanol crossover, demonstrating their potential in fuel cell technology. The interaction between sulfonic acid and benzimidazole groups within these polymers plays a crucial role in enhancing their performance by reducing water and methanol uptake (Chen, Hu, & Endo et al., 2010).
Properties
IUPAC Name |
6-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(furan-2-ylmethyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15FN4O5S/c24-14-5-3-13(4-6-14)21-26-20(33-27-21)11-34-23-25-17-9-19-18(31-12-32-19)8-16(17)22(29)28(23)10-15-2-1-7-30-15/h1-9H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUNSWSREXGBFHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=N3)SCC4=NC(=NO4)C5=CC=C(C=C5)F)CC6=CC=CO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15FN4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.